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Compound of Interest

3-Ethoxycarbonylphenylboronic
Compound Name: d
aci

Cat. No. B1587781

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxycarbonylphenylboronic acid is a versatile organic building block primarily utilized in
the synthesis of advanced materials for electronic and optical applications. Its key feature is the
presence of both a boronic acid group and an ethoxycarbonyl functional group. The boronic
acid moiety makes it an excellent coupling partner in palladium-catalyzed cross-coupling
reactions, most notably the Suzuki-Miyaura coupling, which is a cornerstone for the formation
of carbon-carbon bonds. This reaction is instrumental in the synthesis of conjugated polymers
and complex organic molecules with tailored electronic and photophysical properties.

The ethoxycarbonyl group provides a site for further chemical modification and can influence
the solubility and film-forming properties of the resulting materials. This makes 3-
Ethoxycarbonylphenylboronic acid a valuable monomer for creating polymers used in
Organic Light-Emitting Diodes (OLEDSs), Organic Field-Effect Transistors (OFETs), and other
organic electronic devices.

Core Application: Suzuki-Miyaura Coupling for
Conjugated Polymers
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The primary application of 3-Ethoxycarbonylphenylboronic acid in materials science is its
use as a monomer in Suzuki-Miyaura polymerization. This reaction allows for the creation of
alternating copolymers with specific, tunable properties. A common application is the synthesis
of polyfluorene derivatives, which are known for their high photoluminescence quantum yields
and are often used as blue-emitting materials in OLEDs.[1]

Logical Relationship: From Monomer to Device
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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